Cas no 876678-06-7 (5-Amino-4-cyano-3-[[(4-fluorophenyl)thio]methyl]-2-thiophenecarboxylic acid ethyl ester)

• Product Name: 5-Amino-4-cyano-3-[[(4-fluorophenyl)thio]methyl]-2-thiophenecarboxylic acid ethyl ester
• CAS No: 876678-06-7
• MF: C₁₅H₁₃FN₂O₂S₂
• MW: 336.404324293137
• CID: 69221
• PubChem ID: 7228880
• Update Time: 2025-04-19

5-Amino-4-cyano-3-[[(4-fluorophenyl)thio]methyl]-2-thiophenecarboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Amino-4-cyano-3-[[(4-fluorophenyl)thio]methyl]-2-thiophenecarboxylic acid ethyl ester
• FT-0759776
• AKOS002447350
• 876678-06-7
• Z16034555
• Ethyl5-amino-4-cyano-3-(((4-fluorophenyl)thio)methyl)thiophene-2-carboxylate
• Ethyl 5-amino-4-cyano-3-(((4-fluorophenyl)thio)methyl)thiophene-2-carboxylate
• ethyl 5-amino-4-cyano-3-[(4-fluorophenyl)sulfanylmethyl]thiophene-2-carboxylate
• DB-077070

• Inchi： 1S/C15H13FN2O2S2/c1-2-20-15(19)13-12(11(7-17)14(18)22-13)8-21-10-5-3-9(16)4-6-10/h3-6H,2,8,18H2,1H3
• InChI Key： KFYFFNDJIZAJQI-UHFFFAOYSA-N
• SMILES： S1C(=C(C#N)C(=C1C(=O)OCC)CSC1C=CC(=CC=1)F)N

Computed Properties

• Exact Mass: 336.04000
• Monoisotopic Mass: 336.04024817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 130Ų

Experimental Properties

• Density: 1.40
• PSA: 129.65000
• LogP: 4.39128